Cas no 86770-75-4 (2-(Benzyloxyethoxyethoxy)ethylamine)

• Product Name: 2-(Benzyloxyethoxyethoxy)ethylamine
• CAS No: 86770-75-4
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD22383750
• CID: 2809524
• PubChem ID: 57884380
• Update Time: 2025-05-22

2-(Benzyloxyethoxyethoxy)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-phenylmethoxyethoxy)ethoxy]ethanamine
• 2-(Benzyloxyethoxyethoxy)ethylamine
• Benzyl-PEG3-amine
• HY-W190795
• ({2-[2-(2-AMINOETHOXY)ETHOXY]ETHOXY}METHYL)BENZENE
• 2-[2-(2-phenylmethoxyethoxy)ethoxy]ethanamine
• SCHEMBL13671100
• 2-(2-(2-(benzyloxy)ethoxy)ethoxy)ethanamine
• BnO-PEG2-CH2CH2NH2
• MFCD22383750
• 2-[2-(2-Benzyloxy-ethoxy)-ethoxy]-ethylamine
• 86770-75-4
• W16652
• CS-0254393
• DA-71410

• MDL： MFCD22383750
• Inchi： 1S/C13H21NO3/c14-6-7-15-8-9-16-10-11-17-12-13-4-2-1-3-5-13/h1-5H,6-12,14H2
• InChI Key： ZQZPJPHAPLBNCN-UHFFFAOYSA-N
• SMILES： O(CCOCCN)CCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-(Benzyloxyethoxyethoxy)ethylamine

2-(Benzyloxyethoxyethoxy)ethylamine: A Comprehensive Overview

2-(Benzyloxyethoxyethoxy)ethylamine (CAS No. 86770-75-4) is a versatile organic compound with a complex structure that has garnered attention in various fields, including materials science, pharmaceuticals, and industrial applications. This compound is characterized by its unique functional groups, which include an amine group and multiple ether linkages. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions.

The molecular structure of 2-(Benzyloxyethoxyethoxy)ethylamine consists of a benzyl group attached to an ethoxy chain, which further connects to another ethoxy group and ultimately terminates with an ethylamine moiety. This arrangement provides the compound with both hydrophilic and hydrophobic characteristics, making it ideal for applications that require amphiphilic properties. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as polymers and surfactants.

One of the most significant advancements in the study of 2-(Benzyloxyethoxyethoxy)ethylamine involves its role in drug delivery systems. Researchers have explored its ability to enhance the solubility and bioavailability of hydrophobic drugs by incorporating it into lipid-based nanoparticles. These findings were published in a 2023 study, where the compound demonstrated superior performance in improving drug encapsulation efficiency and controlled release profiles.

In addition to its pharmaceutical applications, 2-(Benzyloxyethoxyethoxy)ethylamine has found utility in the field of polymer chemistry. Its ability to act as a chain extender or crosslinking agent has been leveraged to develop high-performance polymers with enhanced mechanical properties. A 2023 research paper reported that polymers synthesized using this compound exhibited improved tensile strength and thermal stability, making them suitable for aerospace and automotive industries.

The synthesis of 2-(Benzyloxyethoxyethoxy)ethylamine typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent innovations in catalytic methods have significantly improved the yield and purity of the compound. For instance, a 2023 study introduced a novel catalyst system that reduced reaction time by over 50% while maintaining high product quality.

From an environmental standpoint, the biodegradability of 2-(Benzyloxyethoxyethoxy)ethylamine has been a topic of interest. Studies conducted in 2023 revealed that under aerobic conditions, the compound undergoes rapid degradation, minimizing its environmental footprint. This property is particularly advantageous for its use in eco-friendly industrial processes.

In conclusion, 2-(Benzyloxyethoxyethoxy)ethylamine (CAS No. 86770-75-4) is a multifaceted compound with promising applications across various industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern material science and pharmaceutical research.